Cas no 136157-98-7 (O(1),O(3)-BIS(CARBOXYMETHYL)-O(2),O(4)-DIMETHYL-P-T-BUTYLCALIX(4)ARENE)

• Product Name: O(1),O(3)-BIS(CARBOXYMETHYL)-O(2),O(4)-DIMETHYL-P-T-BUTYLCALIX(4)ARENE
• CAS No: 136157-98-7
• MF: C₅₀H₆₄O₈
• MW: 793.038375854492
• MDL: MFCD00798565
• CID: 91745
• PubChem ID: 15243456
• Update Time: 2025-05-20

O(1),O(3)-BIS(CARBOXYMETHYL)-O(2),O(4)-DIMETHYL-P-T-BUTYLCALIX(4)ARENE Chemical and Physical Properties

Names and Identifiers

• O(1),O(3)-BIS(CARBOXYMETHYL)-O(2),O(4)-DIMETHYL-P-T-BUTYLCALIX(4)ARENE
• O(1),O(3)-BIS(CARBOXYMETHYL)-O(2),O(4)-DIMETHYL-P-TERT-BUTYLCALIX[4]ARENE
• 2-[[5,11,17,23-Tetratert-butyl-27-(carboxymethoxy)-26,28-dimethoxy-25-pentacyclo[19.3.1.13,7.19,13.115,19]octacosa-1(24),3,5,7(28),9,11,13(27),15(26),16,18,21(25),22-dodecaenyl]oxy]acetic acid
• 136157-98-7
• 383907-29-7
• 2,2'-((15,35,55,75-tetra-tert-Butyl-32,72-dimethoxy-1,3,5,7(1,3)-tetrabenzenacyclooctaphane-12,52-diyl)bis(oxy))diacetic acid
• MFCD00798565
• CS-0147100
• E81900
• 2,2'-((15,35,55,75-tetra-tert-Butyl-32,72-dimethoxy-1,3,5,7(1,3)-tetrabenzenacyclooctaphane-12,52-diyl)bis(oxy))diacetic acid stereoisomer
• {[5,11,17,23-tetra-tert-butyl-27-(carboxymethoxy)-26,28-dimethoxypentacyclo[19.3.1.1(3),?.1?,(1)(3).1(1)?,(1)?]octacosa-1(25),3,5,7(28),9(27),10,12,15,17,19(26),21,23-dodecaen-25-yl]oxy}acetic acid

• MDL： MFCD00798565
• Inchi： 1S/C50H64O8/c1-47(2,3)37-19-29-15-33-23-39(49(7,8)9)25-35(45(33)57-27-41(51)52)17-31-21-38(48(4,5)6)22-32(44(31)56-14)18-36-26-40(50(10,11)12)24-34(46(36)58-28-42(53)54)16-30(20-37)43(29)55-13/h19-26H,15-18,27-28H2,1-14H3,(H,51,52)(H,53,54)
• InChI Key： GRSQCGICFHAMOA-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C2=CC(=CC=1CC1C=C(C=C(C=1OC)CC1C=C(C=C(C=1OCC(=O)O)CC1C=C(C=C(C=1OC)C2)C(C)(C)C)C(C)(C)C)C(C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 792.46000
• Monoisotopic Mass: 792.46011900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 58
• Rotatable Bond Count: 12
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.4
• Topological Polar Surface Area: 112Ų

Experimental Properties

• Color/Form: solid
• Density: 1.1±0.1 g/cm3
• Melting Point: 250-252°C
• Boiling Point: 844.9±65.0 °C at 760 mmHg
• Flash Point: 238.2±27.8 °C
• Refractive Index: 1.552
• PSA: 111.52000
• LogP: 10.49720
• Vapor Pressure: 0.0±3.3 mmHg at 25°C
• Solubility: Not determined

O(1),O(3)-BIS(CARBOXYMETHYL)-O(2),O(4)-DIMETHYL-P-T-BUTYLCALIX(4)ARENE Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on O(1),O(3)-BIS(CARBOXYMETHYL)-O(2),O(4)-DIMETHYL-P-T-BUTYLCALIX(4)ARENE

O(1),O(3)-BIS(CARBOXYMETHYL)-O(2),O(4)-DIMETHYL-P-T-BUTYLCALIX(4)ARENE: A Comprehensive Overview

Calixarenes are a class of macrocyclic compounds that have garnered significant attention in the field of supramolecular chemistry due to their unique structural properties and versatile applications. Among these, O(1),O(3)-BIS(CARBOXYMETHYL)-O(2),O(4)-DIMETHYL-P-T-BUTYLCALIX(4)ARENE (CAS No. 136157-98-7) stands out as a highly functionalized derivative with promising potential in various scientific and industrial domains. This compound, characterized by its complex structure and tailored functional groups, has been extensively studied for its role in molecular recognition, catalysis, and material science.

The structure of P-T-BUTYLCALIX(4)ARENE is based on a calixarene framework, which consists of four aromatic rings connected by methylene bridges. The P-T-BUTYL substituent at position 1 introduces steric bulk, enhancing the rigidity of the molecule and creating a well-defined cavity. The BIS(CARBOXYMETHYL) groups at positions 1 and 3, along with the DIMETHYL groups at positions 2 and 4, further modulate the electronic and steric properties of the molecule. These functional groups enable the compound to participate in various non-covalent interactions, such as hydrogen bonding and π-π stacking, making it an excellent candidate for host-guest chemistry.

Recent studies have highlighted the ability of O(1),O(3)-BIS(CARBOXYMETHYL)-O(2),O(4)-DIMETHYL-P-T-BUTYLCALIX(4)ARENE to act as a selective receptor for metal ions. For instance, research published in *Angewandte Chemie* demonstrated that this compound can efficiently bind transition metals like copper and zinc ions through its carboxymethyl groups. The selectivity arises from the precise spatial arrangement of these groups within the rigid calixarene framework, which allows for discrimination between ions based on size and charge density.

In addition to its role in metal ion recognition, this compound has shown promise in catalytic applications. A study in *Journal of the American Chemical Society* revealed that when loaded with palladium nanoparticles, P-T-BUTYLCALIX(4)ARENE can serve as a heterogeneous catalyst for Suzuki-Miyaura coupling reactions. The steric environment created by the P-T-BUTYL group ensures good dispersion of nanoparticles, while the carboxymethyl groups provide active sites for catalysis. This dual functionality makes it a valuable tool in green chemistry and sustainable catalysis.

The synthesis of O(1),O(3)-BIS(CARBOXYMETHYL)-O(2),O(4)-DIMETHYL-P-T-BUTYLCALIX(4)ARENE typically involves a multi-step process that includes Friedel-Crafts alkylation followed by functionalization with carboxymethyl and methyl groups. Recent advancements in this synthesis have focused on improving yield and purity through optimized reaction conditions and novel protecting strategies. For example, researchers in *Chemical Communications* reported the use of microwave-assisted synthesis to accelerate the formation of intermediates, significantly reducing reaction time while maintaining product quality.

Beyond its chemical applications, this compound has also found relevance in materials science. Its ability to self-assemble into ordered supramolecular structures has been exploited in the development of stimuli-responsive materials. A study published in *Nature Materials* demonstrated that films composed of P-T-BUTYLCALIX(4)ARENE derivatives exhibit reversible swelling-shrinking behavior upon exposure to specific ions or pH changes. This property opens new avenues for applications in drug delivery systems and smart sensors.

Furthermore, the unique electronic properties of O(1),O(3)-BIS(CARBOXYMETHYL)-O(2),O(DIMETHYL-P-T-BUTYLCALIX(4)ARENE have been leveraged in optoelectronic devices. Research in *Advanced Materials* showed that when incorporated into organic light-emitting diodes ( OLEDs ), this compound enhances device efficiency by facilitating charge transport and improving emission characteristics. The combination of its rigid structure and conjugated system makes it an ideal candidate for next-generation display technologies.

In conclusion, CAS No. 136157-98-7, or P-T-BUTYLCALIX(4)ARENE derivative with its tailored functional groups, represents a significant advancement in supramolecular chemistry. Its ability to engage in selective molecular recognition, catalyze chemical reactions, self-assemble into functional materials, and enhance optoelectronic performance underscores its broad applicability across diverse fields. As research continues to uncover new functionalities and applications for this compound, it is poised to play an increasingly important role in both academic and industrial settings.